2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfonyl-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C26H31N3O4S/c1-20-10-12-21(13-11-20)16-27-25(30)19-34(32,33)24-17-29(23-9-5-4-8-22(23)24)18-26(31)28-14-6-2-3-7-15-28/h4-5,8-13,17H,2-3,6-7,14-16,18-19H2,1H3,(H,27,30)
• InChI Key: PNVGOICAHFGTOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCCC4
• Molecular Formula: C26H31N3O4S
• Molecular Weight: 481.6 g/mol

Description

2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C26H31N3O4S and its molecular weight is 481.61. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(4-methylbenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(4-methylbenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

• A study by Geng et al. (2019) discusses a formal [4 + 2+1] annulation process for synthesizing diverse seven-membered ring lactams, relevant to the chemical structure and synthesis of compounds like 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(4-methylbenzyl)acetamide. This research demonstrates the potential for creating complex molecular structures through multicomponent dicyclization and ring-opening sequences, which are important in medicinal chemistry (Geng et al., 2019).

Structural and Molecular Studies

• Research by Heo et al. (2020) shows the sequential migration of sulfonyl groups in the synthesis of 1,4-diazepines, a process relevant to the manipulation of compounds like 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(4-methylbenzyl)acetamide. This highlights the significance of sulfonyl group migration in the creation of complex molecular architectures (Heo et al., 2020).

Application in Pharmaceutical Products

• A 2022 study by Sakai et al. discusses the role of the acetamide moiety, a key component in many natural and pharmaceutical products. The study's focus on the synthesis and transformation of N-alkylacetamides is relevant to understanding the chemical behavior and applications of 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(4-methylbenzyl)acetamide in pharmaceutical contexts (Sakai et al., 2022).

Impact on Medicinal Chemistry

• The study by Laha et al. (2014) on the palladium-catalyzed synthesis of N-sulfonyl dihydrophenanthridines and dihydrodibenzo[c,e]azepines provides insights into the regiocontrolled formation of complex molecules. This research is relevant for understanding the synthesis pathways and potential medicinal applications of compounds like 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(4-methylbenzyl)acetamide (Laha et al., 2014).

Advanced Organic Synthesis Techniques

• Research by Fleming et al. (1998) discusses the cleavage of sulfonamides using phenyldimethylsilyllithium, a process that could be relevant in the manipulation and synthesis of compounds like 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(4-methylbenzyl)acetamide. This study highlights advanced techniques in organic synthesis that are critical for the development of new pharmaceuticals (Fleming et al., 1998).